![molecular formula C8H12O6 B568306 2-O-Ethyl ascorbic acid CAS No. 112894-37-8](/img/structure/B568306.png)
2-O-Ethyl ascorbic acid
Overview
Description
2-O-Ethyl ascorbic acid, also known as ethyl ascorbic acid or EAA, is a derivative of vitamin C . It is a potent antioxidant that has been shown to protect the skin from UV radiation and environmental stressors. It is a form of Vitamin C that can help to reduce redness, improve skin texture, reduce the effects of aging, and reduce the visibility of dark spots .
Synthesis Analysis
A dual-target strategy was designed for the application of lignin nanoparticles in the lipase-mediated biosynthesis of novel 3-O-ethyl-L-ascorbyl-6-ferulate and 3-O-ethyl-L-ascorbyl-6-palmitate . The loaded lignin nanoparticles were fully characterized in terms of kinetic release, radical scavenging activity, and stability under pH 3 and thermal stress (60 °C), showing improved antioxidant activity and high efficacy in the protection of ascorbic acid esters from degradation .Molecular Structure Analysis
The molecular formula of this compound is C8H12O6 . It has an average mass of 204.177 Da and a monoisotopic mass of 204.063385 Da .Chemical Reactions Analysis
Ascorbic acid can be oxidized by losing two protons and two electrons, but normally loses only one electron at a time . The reactivity of the ascorbate radical is unusual, in that it can either disproportionate or react with other radicals, but it reacts poorly with non-radical species .Physical And Chemical Properties Analysis
The boiling point of this compound is predicted to be 506.0±50.0 °C, and its density is predicted to be 1.46±0.1 g/cm3 .Scientific Research Applications
Cosmetic and Dermatological Applications : Ethyl ascorbic acid is frequently used in cosmetic formulations due to its whitening, antioxidant, anti-inflammatory, and elasticizing properties. It exhibits greater molecular stability than ascorbic acid, enhancing its transport through skin (Romita et al., 2020).
Allergic Contact Dermatitis : While ethyl ascorbic acid is commonly used in cosmetics, it is only rarely reported as a cause of allergic contact dermatitis. However, there are case reports indicating potential allergic reactions, particularly in relation to skin-lightening products (Victoria-Martínez & Mercader-García, 2017).
Photoprotective and Anti-aging Effects : Ascorbic acid derivatives, including ethyl ascorbic acid, are used in dermatology for their photoprotective and anti-aging effects, as well as in the treatment of hyperpigmentation. These derivatives have been explored for their antioxidant properties and roles in skin health (Ravetti et al., 2019).
Plant Biosynthesis and Function : In the context of plant biology, ascorbic acid plays a significant role in various processes such as photosynthesis and cell growth. Although ethyl ascorbic acid is a derivative used primarily in cosmetics, understanding the biosynthesis and functions of ascorbic acid in plants provides a foundational knowledge relevant to its derivatives (Smirnoff & Wheeler, 2000).
Redox Interactions and Iron Chelation : The redox interactions of ascorbic acid, including its derivatives, are important in understanding its antioxidant and pro-oxidant activities. These interactions are particularly relevant in medical contexts, such as iron absorption and chelation therapy (Timoshnikov et al., 2020).
Cancer Treatment : Studies have explored the role of ascorbic acid in the treatment of cancer, especially in enhancing the chemosensitivity of certain cancers and reducing chemotherapy-associated toxicity. Although these studies focus on ascorbic acid, they lay the groundwork for potential applications of its derivatives (Ma et al., 2014).
Mechanism of Action
Ascorbic acid is an essential water-soluble vitamin that acts as a cofactor and antioxidant . It is an electron donor used for collagen hydroxylation, carnitine biosynthesis, and hormone/amino acid biosynthesis . It is required for connective tissue synthesis as well as iron absorption and storage . Ascorbic acid plays a role as a redox cofactor and catalyst in a biological system such as in the conversion of the neurotransmitter dopamine to norepinephrine, in peptide amidation, and in tyrosine metabolism .
Safety and Hazards
2-O-Ethyl ascorbic acid may form combustible dust concentrations in air . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . It is also advised to keep away from foodstuffs, beverages, and feed, and to immediately remove all soiled and contaminated clothing .
Future Directions
Properties
IUPAC Name |
(2R)-2-[(1S)-1,2-dihydroxyethyl]-4-ethoxy-3-hydroxy-2H-furan-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O6/c1-2-13-7-5(11)6(4(10)3-9)14-8(7)12/h4,6,9-11H,2-3H2,1H3/t4-,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXRFOOHMMLYYNW-UJURSFKZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(OC1=O)C(CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C([C@H](OC1=O)[C@H](CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80150198 | |
Record name | 2-O-Ethyl ascorbic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80150198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
112894-37-8 | |
Record name | 2-O-Ethyl ascorbic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0112894378 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-O-Ethyl ascorbic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80150198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-O-ETHYL ASCORBIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/801M14RK9K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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